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Compound of Interest

Compound Name: Anticancer agent 154

Cat. No.: B15615100

Application Notes and Protocols for Anticancer
Agent 154

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory use of
Anticancer Agent 154 (A154), a novel investigational compound with potent antitumor activity.
A154 is a selective inhibitor of the PIBK/AKT/mTOR signaling pathway, a critical regulator of
cell growth, proliferation, and survival that is frequently dysregulated in various human cancers.

[1](21(3]

Mechanism of Action

Anticancer Agent 154 functions as a competitive inhibitor of phosphoinositide 3-kinase (PI3K),
a key upstream regulator of the AKT/mTOR signaling cascade.[3] By binding to the ATP-
binding site of PI3K, A154 effectively blocks the phosphorylation of phosphatidylinositol-4,5-
bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This inhibition prevents
the subsequent activation of downstream effectors, including AKT and the mammalian target of
rapamycin (mTOR). The blockade of this pathway ultimately leads to the induction of apoptosis
and a halt in cell cycle progression in cancer cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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